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Compound of Interest

Compound Name: Myristyl palmitoleate

Cat. No.: B3117546 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of maintaining a secure and

environmentally responsible workspace. This guide provides detailed, step-by-step procedures

for the proper disposal of Myristyl Palmitoleate, a non-hazardous, waxy fatty acid ester.

Adherence to these protocols is essential for operational safety and regulatory compliance.

Immediate Safety and Handling Considerations
Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)

specific to the Myristyl Palmitoleate product in use. While generally classified as non-

hazardous, individual formulations may have unique handling requirements.[1] Standard

laboratory personal protective equipment (PPE), including safety glasses, nitrile gloves, and a

lab coat, should be worn at all times.

Quantitative Data Summary
The following table summarizes the key identifiers and properties of Myristyl Palmitoleate
relevant to its handling and disposal.
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Property Data Reference

Chemical Name
Tetradecyl (9Z)-9-

hexadecenoate
[2]

CAS Number 22393-82-4 [2]

Molecular Formula C₃₀H₅₈O₂ [2]

Physical State Waxy Solid

Hazard Classification Not classified as hazardous [1][3]

Environmental Impact
Not expected to pose an

unreasonable risk
[4]

Experimental Workflow and Decision Logic
The proper disposal of Myristyl Palmitoleate follows a clear logical workflow designed to

ensure safety and compliance. The following diagram illustrates this decision-making process.
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Step 1: Pre-Disposal Assessment

Step 2: Institutional Policy Verification

Step 3: Disposal Procedure

Step 4: Ancillary Disposal
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Package Waste in a
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Arrange for EHS
Waste Pickup

EHS Pickup
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Dispose of as
Non-Hazardous Solid Waste

(e.g., Regular Trash)

Dispose of Contaminated
Labware (Gloves, Wipes)

in the Same Manner

Handle Empty Container

Deface or Remove Label

Dispose of Container in
Regular Trash/Recycling

End of Procedure

Click to download full resolution via product page

Disposal workflow for Myristyl palmitoleate.
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Step-by-Step Disposal Protocol
The recommended method for the disposal of Myristyl Palmitoleate is as non-hazardous solid

waste. However, this is contingent on confirmation with your institution's specific policies.

1. Verification of Non-Hazardous Status:

Always begin by reviewing the Safety Data Sheet (SDS) provided by the manufacturer of

your specific Myristyl Palmitoleate product to confirm it is not classified as hazardous

waste.[1][5]

2. Consultation with Institutional Guidelines:

Before proceeding, consult your institution's Environmental Health and Safety (EHS)

department or refer to your laboratory's waste management guidelines.[6][7]

Many institutions have specific protocols for the disposal of non-hazardous chemical waste.

[8][9] Some may permit disposal in the regular trash, while others may require it to be

collected by EHS.

3. Disposal of Myristyl Palmitoleate Waste:

For Small Quantities (Typical in Research Labs):

Collect the solid Myristyl Palmitoleate waste in a durable, sealable plastic bag or a

designated non-hazardous solid waste container.

Ensure the container is clearly labeled as "Non-Hazardous Waste" and includes the

chemical name, "Myristyl Palmitoleate."

Once sealed, and if permitted by your institution, this can typically be placed in the regular

laboratory trash.[7]

For Larger Quantities:

If you have a significant amount of waste, it is best practice to collect it in a clearly labeled,

sealed container and arrange for pickup by your institution's EHS department.
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4. Disposal of Contaminated Labware:

Items such as gloves, weighing paper, and plastic spatulas that are contaminated with

Myristyl Palmitoleate should be placed in the same non-hazardous solid waste container

as the chemical itself.

5. Disposal of Empty Containers:

Scrape out as much of the residual waxy solid as is practical.

Deface or remove the original product label to prevent confusion.[7]

The empty container can then typically be disposed of in the regular trash or recycling, in

accordance with your facility's procedures for non-hazardous chemical containers.

Important Considerations:

DO NOT dispose of Myristyl Palmitoleate down the sink. Its waxy, water-insoluble nature

can cause plumbing blockages.[1][3]

DO NOT mix non-hazardous waste with hazardous waste streams. This can lead to

unnecessary and costly hazardous waste disposal.[9]

If Myristyl Palmitoleate has been mixed with any hazardous materials, the resulting mixture

must be disposed of as hazardous waste, following all applicable regulations for the

hazardous components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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